Cas no 120511-79-7 (Methyl 3-(Bromomethyl)-5-methylbenzoate)

• Product Name: Methyl 3-(Bromomethyl)-5-methylbenzoate
• CAS No: 120511-79-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1209728
• PubChem ID: 19349393
• Update Time: 2025-04-20

Methyl 3-(Bromomethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-5-methyl-, methyl ester
• methyl 3-(bromomethyl)-5-methylbenzoate
• DB-319917
• 120511-79-7
• DTXSID10598266
• LOYWLECAZBDCSU-UHFFFAOYSA-N
• SCHEMBL334559
• MFCD12922547
• methyl-3-bromomethyl-5-methylbenzoate
• Methyl 3-(Bromomethyl)-5-methylbenzoate

• Inchi： 1S/C10H11BrO2/c1-7-3-8(6-11)5-9(4-7)10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： LOYWLECAZBDCSU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=C(C)C=1

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters